molecular formula C18H13N5O2S2 B269967 N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Cat. No. B269967
M. Wt: 395.5 g/mol
InChI Key: JRKPQKJBVNLIPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, also known as PTIO, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. PTIO is a potent nitric oxide (NO) scavenger and has been used extensively in various studies to investigate the role of NO in different physiological and pathological processes.

Mechanism of Action

N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide acts as a NO scavenger by reacting with NO to form a stable nitroxyl radical. This reaction prevents NO from interacting with other molecules and exerting its biological effects. N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been shown to be highly selective for NO and does not react with other reactive oxygen species or nitrogen species.
Biochemical and physiological effects:
The scavenging of NO by N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been shown to have various biochemical and physiological effects. In cardiovascular diseases, N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been shown to reduce blood pressure and improve endothelial function. In cancer, N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been shown to inhibit tumor growth and metastasis. In inflammation, N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been shown to reduce oxidative stress and inflammation. In neurodegenerative disorders, N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been shown to protect against neuronal damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in lab experiments is its high selectivity for NO. This allows researchers to specifically investigate the biological effects of NO without interference from other reactive species. However, one limitation of using N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is its potential to react with other molecules in biological systems, which can affect the interpretation of the results.

Future Directions

There are several future directions for research on N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One area of interest is the development of more selective NO scavengers that can target specific sources of NO in biological systems. Another area of interest is the investigation of the potential therapeutic applications of N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in various diseases. Additionally, the use of N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in combination with other therapies may enhance its effectiveness and provide new avenues for treatment.

Synthesis Methods

N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide can be synthesized through a multi-step process involving the reaction of 2-bromoacetophenone with thiosemicarbazide, followed by the condensation of the resulting product with 2-chloroacetic acid and 3-pyridinecarboxylic acid hydrazide. The final product is obtained through the reaction of the intermediate product with 2-amino-5-(3-pyridinyl)-1,3,4-oxadiazole.

Scientific Research Applications

N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been widely used in scientific research to investigate the role of NO in various physiological and pathological processes. It has been shown to be effective in scavenging NO in vitro and in vivo, making it a useful tool for studying the biological effects of NO. N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been used in studies related to cardiovascular diseases, cancer, inflammation, and neurodegenerative disorders.

properties

Product Name

N-(4-phenyl-1,3-thiazol-2-yl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Molecular Formula

C18H13N5O2S2

Molecular Weight

395.5 g/mol

IUPAC Name

N-(4-phenyl-1,3-thiazol-2-yl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

InChI

InChI=1S/C18H13N5O2S2/c24-15(21-17-20-14(10-26-17)12-5-2-1-3-6-12)11-27-18-23-22-16(25-18)13-7-4-8-19-9-13/h1-10H,11H2,(H,20,21,24)

InChI Key

JRKPQKJBVNLIPF-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NN=C(O3)C4=CN=CC=C4

Canonical SMILES

C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NN=C(O3)C4=CN=CC=C4

Origin of Product

United States

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